![molecular formula C18H11F2N3OS B2832797 3-(4-Fluorophenyl)-5-((4-(4-fluorophenyl)thiazol-2-yl)methyl)-1,2,4-oxadiazole CAS No. 1172973-65-7](/img/structure/B2832797.png)
3-(4-Fluorophenyl)-5-((4-(4-fluorophenyl)thiazol-2-yl)methyl)-1,2,4-oxadiazole
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Description
3-(4-Fluorophenyl)-5-((4-(4-fluorophenyl)thiazol-2-yl)methyl)-1,2,4-oxadiazole, also known as FOZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FOZ belongs to the class of oxadiazoles, which have been extensively studied for their diverse biological activities.
Scientific Research Applications
Anticancer Research
- A series of compounds related to 1,2,4-oxadiazole derivatives, including those with fluorophenyl groups, have been synthesized and evaluated for their in vitro anticancer activity. Notably, certain derivatives have shown promising activity against a range of cancer cell lines, highlighting their potential as lead compounds in anticancer drug development (Aboraia, Abdel-Rahman, Mahfouz, & El-Gendy, 2006).
- Another study focused on the design, synthesis, and evaluation of 1,2,4-oxadiazole derivatives, revealing that these compounds exhibit moderate to good anticancer activity against various human cancer cell lines, underscoring their therapeutic potential (Yakantham, Sreenivasulu, & Raju, 2019).
Corrosion Inhibition
- The corrosion inhibition properties of 1,3,4-oxadiazole derivatives have been investigated, demonstrating their effectiveness in protecting mild steel in sulphuric acid. This research indicates the utility of these compounds in materials science, particularly in corrosion protection (Ammal, Prajila, & Joseph, 2018).
Material Sciences and Other Applications
- Compounds containing 1,3,4-oxadiazole units have been explored for their delayed luminescence properties, which are valuable in the development of organic light-emitting diodes (OLEDs). Such studies contribute to advancements in electronics and photonics (Cooper et al., 2022).
- The structural and biological activities of certain 1,3,4-oxadiazole derivatives have been characterized, revealing significant anti-TB and antimicrobial activities. This research highlights the potential of these compounds in developing new therapeutic agents (S.V, Bhat, K, & S.K., 2019).
properties
IUPAC Name |
3-(4-fluorophenyl)-5-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11F2N3OS/c19-13-5-1-11(2-6-13)15-10-25-17(21-15)9-16-22-18(23-24-16)12-3-7-14(20)8-4-12/h1-8,10H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZODKSVVKZITLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC(=N2)CC3=NC(=NO3)C4=CC=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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